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Abstract

Citrinin is a mycotoxin produced by several species of fungi, including those from the genera
Penicillium, Aspergillus, and Monascus. It is a common contaminant of stored grains, fruits, and
other plant products, posing a potential health risk to humans and animals. This technical guide
provides a comprehensive overview of the molecular structure, physicochemical properties,
biosynthesis, and toxicological effects of citrinin. Detailed experimental protocols for its
extraction and analysis are provided, along with a visualization of its key signaling pathways.
This document is intended to serve as a valuable resource for researchers, scientists, and
professionals involved in drug development and food safety.

Molecular Structure and Physicochemical
Properties

Citrinin is a polyketide mycotoxin with a complex chemical structure. Its systematic IUPAC
name is (3R,4S)-4,6-dihydro-8-hydroxy-3,4,5-trimethyl-6-oxo-3H-2-benzopyran-7-carboxylic
acid[1].

Chemical Structure

The chemical formula of citrinin is C13H140s, and it has a molecular weight of 250.25 g/mol [1].
The molecule possesses a planar structure with conjugated bonds, which contributes to its
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autofluorescence[1].

Physicochemical Properties

Citrinin presents as lemon-yellow, disordered crystals that melt with decomposition at

approximately 175-178.5°C[1]. It is sparingly soluble in water but demonstrates solubility in

various organic solvents and alkaline solutions[2].

Table 1: Physicochemical Properties of Citrinin

Property Value References
Molecular Formula C13H140s5 [1]
Molecular Weight 250.25 g/mol [1]
Melting Point 175-178.5 °C (decomposes) [1]
UV Absorption Maxima (in 223 251 330 nm 3]

Methanol)

Excitation: ~330-331 nm,
Fluorescence (HPLC-FLD) o
Emission: ~500 nm

[4]115]

Table 2: Solubility of Citrinin
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Solvent Solubility References
Water Sparingly soluble [2]
Ethanol ~2 mg/mL [3]
Methanol Soluble [6]
Acetonitrile Soluble [2]
Chloroform Soluble [2]
Dimethyl sulfoxide (DMSO) ~20 mg/mL [3]
Dimethylformamide (DMF) ~20 mg/mL [3]

Aqueous alkaline solutions

Soluble [2]
(NaOH, Na2C0s)

Spectroscopic Data

Detailed spectroscopic data for citrinin is crucial for its identification and characterization.
While extensive peak assignments for *H and 3C NMR and a detailed FT-IR peak table are not
readily available in the public domain, the following provides a summary of available
information.

Table 3: Spectroscopic Data for Citrinin
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Ke
Technique Solvent/Method g References
Features/Peaks
UV-Visible Amax: 223, 251, 330
Methanol [3]
Spectroscopy nm

Fluorescence
HPLC Mobile Phase
Spectroscopy

Excitation: ~330-331
nm, Emission: ~500 [415]

nm

13C NMR CDClIs

A publicly available
spectrum indicates
characteristic peaks
for the polyketide
structure, but detailed
assignments are not

provided.

FT-IR KBr disc

A publicly available
spectrum shows
characteristic
absorptions for
hydroxyl, carbonyl,
and aromatic
functionalities, but a
detailed peak list is

not provided.

Biosynthesis of Citrinin

Citrinin is a secondary metabolite synthesized by fungi through the polyketide pathway. The
biosynthesis involves a set of conserved genes, including citS, mrll, mrl2, mrl4, mrl6, and mrl7.
The process begins with the synthesis of a polyketide chain by a polyketide synthase, followed
by a series of enzymatic modifications including cyclization, oxidation, and methylation to yield
the final citrinin molecule. The exact biosynthetic pathway can vary slightly between different
fungal species, such as Monascus and Penicillium/Aspergillus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Properties of Citrinin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600267#citrinin-molecular-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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